Chalcose

• CAS RN: 3150-28-5
• Molecular Formula: C7H14O4
• Molecular Weight: 162.18 g/mol
• IUPAC Name: (2R,3S,5R)-2,5-dihydroxy-3-methoxyhexanal
• InChI: InChI=1S/C7H14O4/c1-5(9)3-7(11-2)6(10)4-8/h4-7,9-10H,3H2,1-2H3/t5-,6+,7+/m1/s1
• InChI Key: NFQHDCDVJNGLLP-VQVTYTSYSA-N
• Isomeric SMILES: C[C@H](C[C@@H]([C@H](C=O)O)OC)O
• SMILES: CC(CC(C(C=O)O)OC)O

Description

Chalcose is a dideoxyhexose derivative.

Scientific Research Applications

Radiation Detection and Imaging Chalcogenides like 6LiInSe2 have significant applications in the field of nuclear science due to their ability to function in both scintillator and semiconductor modes. This dual functionality makes them valuable for detecting nuclear materials, which is crucial for national security, space applications, and medical imaging. The research highlights the use of 6LiInSe2 ceramics as a time-efficient alternative to single crystals for making detectors, without compromising performance in scintillator mode (Bell et al., 2021).

Chemical Sensing Chalcogenide glasses, particularly those used for chemical sensors, are instrumental in detecting heavy metal ions in solutions. These sensors are utilized in laboratory analysis, industrial control, and environmental monitoring, showcasing the versatility and effectiveness of chalcogenide materials in various analytical applications (Vlasov et al., 1994).

Nanoelectronics and Energy Harvesting Layered chalcogenide materials like GeSe are explored for their nanoelectronics applications, such as resistive switching and energy harvesting. The research on substitutionally doped GeSe demonstrates the potential of these materials in tunable oxidative states under strain, opening new possibilities in nanoelectronics (Shu & Cai, 2020).

Electrochemistry and Energy Storage Transition metal chalcogenides, exemplified by Fe2CoSe4, are promising electrode materials for sodium-ion batteries (SIBs) due to their high energy capacities. The development of hierarchically porous binary-metal selenide with improved intrinsic conductivity demonstrates extraordinary electrochemical performance, highlighting the role of chalcogenides in advancing energy storage technologies (Ali et al., 2018).

Fiber Optics and Infrared Applications Chalcogenide glasses are pivotal in the development of fiber optics for mid-infrared range applications. Their low phonon energies and chemical durability make them ideal for producing optical fibers that enable a range of applications, including laser power delivery, chemical sensing, and infrared imaging. The research emphasizes the need for further improvements in the optical quality of these fibers to enhance their performance in various applications (Sanghera & Aggarwal, 1999).